Cas no 1907923-03-8 (2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 1907923-03-8
• MF: C₁₈H₂₄N₆
• MW: 324.423362731934
• CID: 5307739
• Update Time: 2025-10-31

2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperidinyl)-4-[4-(2-pyridinyl)-1-piperazinyl]pyrimidine
• 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C18H24N6/c1-4-10-24(11-5-1)18-20-9-7-17(21-18)23-14-12-22(13-15-23)16-6-2-3-8-19-16/h2-3,6-9H,1,4-5,10-15H2
• InChI Key： JSOOYAVMILVCCH-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=CC(N2CCN(C3=NC=CC=C3)CC2)=N1

Experimental Properties

• Density: 1.206±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.3±60.0 °C(Predicted)
• pka: 10.98±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine

Comprehensive Overview of 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 1907923-03-8)

The compound 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 1907923-03-8) is a heterocyclic organic molecule featuring a pyrimidine core substituted with piperidine and pyridinylpiperazine moieties. Its unique structure has garnered significant interest in pharmaceutical and biochemical research, particularly in the context of kinase inhibition and central nervous system (CNS) modulation. The presence of both piperidine and pyridine rings enhances its potential as a scaffold for drug discovery, aligning with current trends in targeted therapy development.

Recent studies highlight the growing demand for small-molecule modulators in neurodegenerative diseases and oncology, where compounds like 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine are explored for their selective binding properties. Researchers frequently search for "kinase inhibitors with piperazine motifs" or "pyrimidine derivatives in CNS drug design," reflecting the compound's relevance in these hotspots. Its dual-ring system offers structural versatility, enabling interactions with diverse biological targets such as G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction.

From a synthetic chemistry perspective, the compound's piperidin-1-yl and pyridin-2-ylpiperazine groups facilitate modular derivatization, a key advantage for medicinal chemists optimizing pharmacokinetic profiles. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, given the importance of high-throughput screening in modern drug discovery. Discussions around "SAR studies of pyrimidine-based compounds" often cite this molecule as a case study due to its balanced lipophilicity and hydrogen-bonding capacity.

In the context of computational chemistry, 1907923-03-8 serves as a model for docking simulations targeting adenosine receptors or dopamine transporters, addressing popular queries like "how to predict binding affinity of heterocyclic compounds." Its molecular weight (~339.4 g/mol) and logP values align with Lipinski's rule of five, making it a promising candidate for oral bioavailability studies—a trending topic in preclinical research forums.

Environmental and regulatory considerations for 2-(piperidin-1-yl)-4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine emphasize its biodegradability and low ecotoxicity, distinguishing it from persistent organic pollutants. Searches for "green chemistry approaches to piperazine synthesis" resonate with its sustainable production potential. Furthermore, its crystalline stability under ambient conditions meets industry standards for API intermediates, a critical factor for manufacturers prioritizing supply chain resilience.

The compound's nomenclature—often abbreviated as PIP-Pyrim-Pyz in academic shorthand—exemplifies the convergence of privileged structures in medicinal chemistry. As interest grows in "multi-target-directed ligands," this molecule's polypharmacology potential positions it as a subject of cutting-edge publications and patent applications. Its CAS registry (1907923-03-8) ensures precise identification across global chemical databases, supporting collaborative research in open science initiatives.